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Compound of Interest

Compound Name: 4-(3-Methoxyphenyl)benzonitrile
CAS No.: 154848-39-2
Cat. No.: B169665

Get Quote

Executive Summary & Compound Profile

4-(3-Methoxyphenyl)benzonitrile (CAS: 58211-19-1) is a biaryl nitrile scaffold frequently
utilized in the synthesis of liquid crystals and as an intermediate in the development of p38
MAP kinase inhibitors and other pharmaceutical agents. Its structure combines an electron-
withdrawing cyanophenyl group with an electron-donating methoxyphenyl group, creating a
"push-pull" electronic system that is distinct in spectroscopic analysis.

This guide provides a comprehensive technical breakdown of the synthesis, purification, and
spectroscopic validation (NMR, IR, MS) of this compound.

Compound Identity

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b169665#bc-rfq
https://www.benchchem.com/product/b169665/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

IUPAC Name 4-(3-Methoxyphenyl)benzonitrile
CAS Number 58211-19-1

Molecular Formula C14H11NO

Molecular Weight 209.24 g/mol

Appearance White to off-white crystalline solid

Soluble in CHCI3, DMSO, EtOAc; Insoluble in

Solubility .
water

Synthesis & Sample Preparation

To ensure high-fidelity spectroscopic data, the compound is typically synthesized via Suzuki-
Miyaura cross-coupling. Impurities such as unreacted aryl halides or phosphine oxides can
severely interfere with the aromatic region in NMR and the fingerprint region in IR.

Confirmed Synthetic Protocol

Reaction: 4-Bromobenzonitrile + 3-Methoxyphenylboronic acid

Product

e Reagents:

o

4-Bromobenzonitrile (1.0 eq)

o

3-Methoxyphenylboronic acid (1.2 eq)

[¢]

Catalyst: Pd(PPhs)a (3-5 mol%)

[¢]

Base: K2COs (2.0 eq) or Cs2COs

o

Solvent: Toluene/Ethanol/Water (4:1:1) or 1,4-Dioxane/Water.

e Procedure:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Degas solvents with Argon for 20 minutes (Critical to prevent homocoupling).

o

Reflux at 90°C for 12—16 hours under inert atmosphere.

[¢]

Workup: Extract with EtOAc, wash with brine, dry over NazSOa.

[¢]

Purification: Flash column chromatography (SiOz); Eluent: Hexanes/EtOAc (9:1 to 8:2).

Synthesis Workflow Visualization

Pure Product
4-(3-Methoxypheny)benzonitile

Click to download full resolution via product page
Figure 1: Optimized Suzuki-Miyaura cross-coupling workflow for biaryl nitrile synthesis.[1][2]

Spectroscopic Analysis
Mass Spectrometry (MS)

Technique: GC-MS (El, 70 eV) or LC-MS (ESI+).

The mass spectrum of biaryl nitriles is characterized by a stable molecular ion due to the
extensive conjugation.
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lon Type m/z Interpretation

Molecular lon (Base Peak).
[M]*+ 209 High stability of the biaryl

system.

Loss of methyl radical from the

[M-CHs]* 194

methoxy group.

Loss of CO (common in
[M-COJ* 181 _ o

anisole derivatives).

Loss of HCN from the nitrile
[M-HCN]* 182

group.

Benzyne fragment (aromatic
[CeHa]* 76

ring degradation).

Fragmentation Logic

Molecular lon [M]+
m/z 209

- «CH3 (15)\ HCN (27)

M - CH3]+
[ m/z 194] [M - HCN]+
(Quinoid Resonance) m/z 182

CO (28)

[M - COl+
m/z 181
(Ring Contraction)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron lonization (EI) MS.

Infrared Spectroscopy (FT-IR)
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Method: Neat (ATR) or KBr Pellet.

The IR spectrum serves as a rapid "fingerprint" confirmation of the functional group
transformation (Halide — Biaryl).

Nitrile (C=N): The most diagnostic peak. Look for a sharp, distinct band at 2225 + 5 cm~1.

o Note: Conjugation with the aromatic ring lowers this frequency slightly compared to
aliphatic nitriles (typically ~2250 cm™1).

Ether (C-O-C): Strong stretching vibration at 1250-1260 cm~! (Asymmetric stretch of Ar-O-
C).

Aromatic (C=C): Multiple bands in the 1600-1450 cm~1 region.

Aromatic (C-H): Weak stretching >3000 cm~1.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Chloroform-d) Reference: TMS (0.00 ppm)

'H NMR (Proton) Analysis

The spectrum displays two distinct aromatic systems: the para-substituted benzonitrile ring
(AA'BB' system) and the meta-substituted anisole ring.
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. e . . Structural
Shift (6 ppm) Multiplicity Integration Assignment .
Insight
Ortho to -CN
(Deshielded by
Doublet (d, J=8.5 )
7.72 Ho) 2H Ar-H (Ring A) electron-
z
withdrawing
group).
Doublet (d, J=8.5 ) Ortho to Biaryl
7.64 2H Ar-H (Ring A)
Hz) bond.
Triplet (t, J=8.0 Ar-H (Ring B, Meta-position on
7.40 plet ( 1H (Ring P _
Hz) C5") methoxy ring.
Doublet (d, J=7.8 Ar-H (Ring B, Ortho to biaryl
7.18 1H
Hz) C6") bond.
] Isolated proton
. Ar-H (Ring B,
7.12 Singlet (br s) 1H c2) between OMe
and Biaryl bond.
Ortho to OMe
Doublet of Ar-H (Ring B, (Shielded by
6.96 1H
Doublets (dd) C4) electron
donation).
) Characteristic
3.87 Singlet (s) 3H -OCHs

methoxy peak.

Interpretation Guide:

e The "Push-Pull" Effect: The protons ortho to the nitrile (7.72 ppm) are significantly downfield

due to the anisotropy and electron-withdrawing nature of the cyano group. Conversely, the

protons ortho to the methoxy group (6.96 ppm) are upfield due to resonance electron

donation.

e Coupling Constants: The J-value of ~8.5 Hz on Ring A is diagnostic for para-substitution.

3C NMR (Carbon) Analysis
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Frequency: 100 MHz or higher.

Shift (6 ppm) Type Assignment

C-O (Ring B, C3) - Attached to
160.1 Quaternary (C)

Methoxy.

C-Ar (Ring A, C1) - Biaryl
145.2 Quaternary (C) ]

bridge.

C-Ar (Ring B, C1") - Biaryl
141.0 Quaternary (C) ]

bridge.
132.6 CH C-H (Ring A) - Ortho to CN.
130.1 CH C-H (Ring B, C5").
127.8 CH C-H (Ring A) - Ortho to Bridge.
119.6 CH C-H (Ring B, C6").

C=N (Nitrile Carbon) -
118.9 Quaternary (C) o ] ]

Characteristic weak intensity.
113.8 CH C-H (Ring B, C2").
113.2 CH C-H (Ring B, C4").

C-CN (Ring A, C4) - Attached
110.8 Quaternary (C) o

to Nitrile.
55.4 CHs -OCHs (Methoxy Carbon).

Quality Control & Impurity Profiling

When analyzing experimental data, verify the absence of these common impurities from the

Suzuki coupling process:

e Homocoupling (4,4'-Dicyanobiphenyl): Look for a symmetric AA'BB' system in *H NMR

lacking the methoxy singlet.
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o Triphenylphosphine Oxide (PhsP=0): If Pd(PPhs)s was used, check for aromatic multiplets at
7.4-7.7 ppm that do not integrate to the product stoichiometry.

» Water: Broad singlet at 1.56 ppm in CDCls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Benzyloxy-3-methoxyphenylacetonitrile | CL6H15NO2 | CID 297963 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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» To cite this document: BenchChem. [Structural Elucidation and Spectroscopic
Characterization of 4-(3-Methoxyphenyl)benzonitrile: A Technical Guide]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b169665/docs#structural-elucidation-and-
spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/publication/342398501_Synthesis_and_characterization_of_methoxy-_or_cyano-substituted_thiophenephenylene_co-oligomers_for_lasing_application
https://www.benchchem.com/product/b169665/docs#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/product/b169665/docs#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/product/b169665/docs#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/product/b169665/docs#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/product/b169665/docs#structural-elucidation-and-spectroscopic-characterization-of-4-3-methoxyphenyl-benzonitrile-a-technical-guide
https://www.benchchem.com/product/b169665?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

